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Compound of Interest

Compound Name: 3-Methoxy-4-nitrophenol

Cat. No.: B113588

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety information and detailed procedures for the proper disposal
of 3-Methoxy-4-nitrophenol, ensuring laboratory safety and regulatory compliance.

Quantitative Data Summary

The following table summarizes the key quantitative data for 3-Methoxy-4-nitrophenol. This
information is essential for risk assessment and the implementation of appropriate safety
measures.

Property Value

Molecular Formula C7H7NOa4

Molecular Weight 169.13 g/mol [1]
Appearance Yellow crystalline solid[2]
Purity 95%

Storage Temperature Room Temperature

Toxicity Data:
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Specific LD50 and LC50 values for 3-Methoxy-4-nitrophenol are not readily available.
However, for the structurally similar compound 3-Methyl-4-nitrophenol, the oral LD50 in rats is
reported as 1200 mg/kg.[3] This information should be used for initial risk assessment,
recognizing that the toxicity of 3-Methoxy-4-nitrophenol may differ.

Hazard Identification and Safety Precautions

3-Methoxy-4-nitrophenol is classified as a hazardous substance. Adherence to the following
safety precautions is mandatory to minimize exposure and ensure a safe working environment.

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H332: Harmful if inhaled.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.

Respiratory Protection: In case of insufficient ventilation or when handling large quantities,
use a NIOSH-approved respirator with an organic vapor cartridge and a particulate filter.

Chemical Incompatibilities: To prevent hazardous reactions, avoid contact with:

e Strong Oxidizing Agents: May cause a violent reaction.

o Strong Bases: Can lead to decomposition or other hazardous reactions.
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Experimental Protocols: Disposal Procedures

The recommended method for the disposal of 3-Methoxy-4-nitrophenol is incineration by a
licensed professional waste disposal service.[4][5] Do not attempt to dispose of this chemical
down the drain or in regular trash.

Step-by-Step Disposal Protocol:
o Containerization:

o Ensure the waste 3-Methoxy-4-nitrophenol is stored in its original container or a clearly
labeled, compatible, and tightly sealed container.

o The label should include the chemical name, concentration, and relevant hazard symbols.
o Waste Segregation:

o Store the container in a designated hazardous waste accumulation area, segregated from
incompatible materials.

o Waste Collection:

o Arrange for collection by a licensed hazardous waste disposal company. Provide them
with a copy of the Safety Data Sheet (SDS).

Spill Response:

In the event of a spill, follow these procedures:

o Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.
» Control Ignition Sources: Remove all sources of ignition from the spill area.

o Containment:

o For solid spills, carefully sweep or scoop the material into a suitable container for disposal,
avoiding the generation of dust.
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o For solutions, absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and
place it in a sealed container for disposal.

o Decontamination:

o Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning
materials as hazardous waste.

o Personal Protection: All personnel involved in the cleanup must wear the appropriate PPE.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 3-Methoxy-4-nitrophenol.
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Disposal Workflow for 3-Methoxy-4-nitrophenol

Initial Assessment

Identify 3-Methoxy-@

\ 4

Is the waste contaminated with other chemicals?

No / Known Yes / Unknown
Pure or Known Contw Wn Contamination
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\Final Dispoil/

Store in designated hazardous waste area
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Provide Safety Data Sheet (SDS) to disposal company

Waste Collected for Incineration
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Caption: Disposal Workflow for 3-Methoxy-4-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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